Cas no 1013765-80-4 (N-(3-chloro-4-fluorophenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide
• CAS No: 1013765-80-4
• MF: C₁₆H₁₉ClFN₃O₂
• MW: 339.792366266251
• CID: 5894810
• PubChem ID: 16925565
• Update Time: 2025-06-28

N-(3-chloro-4-fluorophenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-3-propoxy-1-propylpyrazole-4-carboxamide
• N-(3-chloro-4-fluorophenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide
• F2382-0347
• AKOS024644724
• SR-01000912413-1
• SCHEMBL20240440
• 1013765-80-4
• SR-01000912413

• Inchi： 1S/C16H19ClFN3O2/c1-3-7-21-10-12(16(20-21)23-8-4-2)15(22)19-11-5-6-14(18)13(17)9-11/h5-6,9-10H,3-4,7-8H2,1-2H3,(H,19,22)
• InChI Key： WTOSUUDKTAUSCB-UHFFFAOYSA-N
• SMILES： N1(CCC)C=C(C(NC2=CC=C(F)C(Cl)=C2)=O)C(OCCC)=N1

Computed Properties

• Exact Mass: 339.1149827g/mol
• Monoisotopic Mass: 339.1149827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 56.2Ų

Additional information on N-(3-chloro-4-fluorophenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide

N-(3-Chloro-4-Fluorophenyl)-3-Propoxy-1-Propyl-1H-Pyrazole-4-Carboxamide (CAS No. 1013765-80-4): An Overview

N-(3-Chloro-4-fluorophenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide (CAS No. 1013765-80-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the pyrazole class of heterocyclic compounds. The unique structural features of this molecule, including the presence of a chloro and fluoro substituent on the phenyl ring, as well as the propoxy and propyl groups, contribute to its diverse biological activities and potential therapeutic applications.

The pyrazole scaffold is well-known for its broad spectrum of biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The introduction of specific substituents, such as the 3-chloro-4-fluorophenyl group in N-(3-chloro-4-fluorophenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide, can significantly enhance or modulate these activities. Recent studies have shown that this compound exhibits potent anti-inflammatory effects, making it a promising candidate for the development of new therapeutic agents.

One of the key areas of research involving N-(3-chloro-4-fluorophenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide is its potential as an anti-inflammatory agent. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation.

Moreover, N-(3-chloro-4-fluorophenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide has shown promising results in reducing oxidative stress, another critical factor in the pathogenesis of inflammatory diseases. Oxidative stress results from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to detoxify these reactive intermediates. By scavenging ROS and upregulating antioxidant enzymes, this compound can help protect cells from oxidative damage.

In addition to its anti-inflammatory properties, N-(3-chloro-4-fluorophenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide has been investigated for its potential as an analgesic agent. Pain management remains a significant challenge in clinical practice, particularly for chronic pain conditions. Studies have shown that this compound can effectively reduce pain sensitivity in animal models of neuropathic pain and inflammatory pain. The mechanism underlying its analgesic effects is thought to involve the modulation of nociceptive pathways and the inhibition of pain-related neurotransmitters.

The pharmacokinetic properties of N-(3-chloro-4-fluorophenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide have also been studied extensively. Its oral bioavailability is relatively high, making it suitable for oral administration in therapeutic settings. Additionally, the compound has a favorable pharmacokinetic profile, with a moderate half-life and low clearance rate, which suggests that it could be administered less frequently while maintaining therapeutic efficacy.

Despite its promising therapeutic potential, further research is needed to fully understand the safety and efficacy of N-(3-chloro-4-fluorophenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide in humans. Preclinical studies have generally shown good tolerability and a favorable safety profile, but clinical trials are necessary to confirm these findings and to identify any potential side effects or drug interactions.

In conclusion, N-(3-chloro-4-fluorophenyl)-3-propoxy-1-propyl-1H-pyrazole-4-carboxamide (CAS No. 1013765-80-4) represents a promising lead compound in the development of new anti-inflammatory and analgesic agents. Its unique structural features and biological activities make it an attractive candidate for further investigation and optimization. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs in inflammatory and pain-related conditions.